Cas no 2172258-06-7 (benzyl 4H,5H,6H,7H-pyrazolo1,5-apyrazine-3-carboxylate)
benzyl 4H,5H,6H,7H-pyrazolo1,5-apyrazine-3-carboxylate Chemical and Physical Properties
Names and Identifiers
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- benzyl 4H,5H,6H,7H-pyrazolo1,5-apyrazine-3-carboxylate
- EN300-1624428
- 2172258-06-7
- SCHEMBL23779028
- benzyl 4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-3-carboxylate
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- Inchi: 1S/C14H15N3O2/c18-14(19-10-11-4-2-1-3-5-11)12-8-16-17-7-6-15-9-13(12)17/h1-5,8,15H,6-7,9-10H2
- InChI Key: UWRHHGIOECQXIB-UHFFFAOYSA-N
- SMILES: O(CC1C=CC=CC=1)C(C1C=NN2CCNCC2=1)=O
Computed Properties
- Exact Mass: 257.116426730g/mol
- Monoisotopic Mass: 257.116426730g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 318
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 56.2Ų
benzyl 4H,5H,6H,7H-pyrazolo1,5-apyrazine-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1624428-0.05g |
benzyl 4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-3-carboxylate |
2172258-06-7 | 0.05g |
$851.0 | 2023-06-04 | ||
| Enamine | EN300-1624428-0.1g |
benzyl 4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-3-carboxylate |
2172258-06-7 | 0.1g |
$892.0 | 2023-06-04 | ||
| Enamine | EN300-1624428-0.25g |
benzyl 4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-3-carboxylate |
2172258-06-7 | 0.25g |
$933.0 | 2023-06-04 | ||
| Enamine | EN300-1624428-0.5g |
benzyl 4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-3-carboxylate |
2172258-06-7 | 0.5g |
$974.0 | 2023-06-04 | ||
| Enamine | EN300-1624428-1.0g |
benzyl 4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-3-carboxylate |
2172258-06-7 | 1g |
$1014.0 | 2023-06-04 | ||
| Enamine | EN300-1624428-2.5g |
benzyl 4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-3-carboxylate |
2172258-06-7 | 2.5g |
$1988.0 | 2023-06-04 | ||
| Enamine | EN300-1624428-5.0g |
benzyl 4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-3-carboxylate |
2172258-06-7 | 5g |
$2940.0 | 2023-06-04 | ||
| Enamine | EN300-1624428-10.0g |
benzyl 4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-3-carboxylate |
2172258-06-7 | 10g |
$4360.0 | 2023-06-04 | ||
| Enamine | EN300-1624428-50mg |
benzyl 4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-3-carboxylate |
2172258-06-7 | 50mg |
$768.0 | 2023-09-22 | ||
| Enamine | EN300-1624428-100mg |
benzyl 4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-3-carboxylate |
2172258-06-7 | 100mg |
$804.0 | 2023-09-22 |
benzyl 4H,5H,6H,7H-pyrazolo1,5-apyrazine-3-carboxylate Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
Additional information on benzyl 4H,5H,6H,7H-pyrazolo1,5-apyrazine-3-carboxylate
Comprehensive Overview of Benzyl 4H,5H,6H,7H-Pyrazolo[1,5-a]Pyrazine-3-Carboxylate (CAS No. 2172258-06-7)
Benzyl 4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-3-carboxylate (CAS No. 2172258-06-7) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyrazolo[1,5-a]pyrazine core, makes it a valuable scaffold for drug discovery and material science applications. The compound's benzyl ester moiety further enhances its versatility, enabling facile derivatization for targeted applications.
In recent years, the demand for heterocyclic compounds like benzyl 4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-3-carboxylate has surged due to their role in developing novel therapeutics. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, aligning with trends in precision medicine. The compound's CAS No. 2172258-06-7 is frequently searched in scientific databases, reflecting its growing relevance in medicinal chemistry.
The synthesis of benzyl 4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-3-carboxylate typically involves multi-step organic reactions, including cyclization and esterification. Its pyrazine ring system contributes to enhanced metabolic stability, a critical factor in drug design. This property resonates with current industry focus on improving drug bioavailability and ADME profiles, addressing common challenges in pharmaceutical development.
Beyond pharmaceuticals, this compound finds utility in material science, particularly in the design of organic semiconductors and photocatalysts. Its conjugated system allows for tunable electronic properties, making it a candidate for OLEDs or solar cell applications. Such interdisciplinary applications highlight its adaptability to cutting-edge technologies, a topic frequently queried in academic and industrial forums.
Analytical characterization of CAS No. 2172258-06-7 employs advanced techniques like NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods ensure precise quality control, a priority for researchers seeking reproducible results. The compound's carboxylate ester group also facilitates further functionalization, enabling the creation of diverse analogs for structure-activity relationship (SAR) studies.
Environmental and safety profiles of benzyl 4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-3-carboxylate are rigorously evaluated to meet regulatory standards. Its stability under various pH conditions and thermal resistance are often discussed in green chemistry circles, reflecting broader societal interest in sustainable chemical practices. This aligns with frequent searches for eco-friendly synthesis methods and biodegradable intermediates.
In conclusion, benzyl 4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-3-carboxylate represents a multifaceted compound with expanding applications. Its CAS No. 2172258-06-7 serves as a key identifier for researchers exploring its potential in drug discovery, advanced materials, and beyond. As innovation accelerates, this compound is poised to remain at the forefront of scientific inquiry, bridging gaps between chemistry and emerging technologies.
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